N-[(3-fluoro-4-methoxyphenyl)methyl]-N-methylmethanesulfonamide

• IUPAC Name: N-[(3-fluoro-4-methoxyphenyl)methyl]-N-methylmethanesulfonamide
• InChI: InChI=1S/C10H14FNO3S/c1-12(16(3,13)14)7-8-4-5-10(15-2)9(11)6-8/h4-6H,7H2,1-3H3
• InChI Key: UVMWVRDJMVRXJS-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC(=C(C=C1)OC)F)S(=O)(=O)C
• Molecular Formula: C10H14FNO3S
• Molecular Weight: 247.29 g/mol

Description

N-[(3-fluoro-4-methoxyphenyl)methyl]-N-methylmethanesulfonamide, commonly known as FMMS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. FMMS is a sulfonamide derivative, which means it contains a sulfonamide functional group (-SO2NH2) attached to an aromatic ring. The compound has been shown to exhibit promising pharmacological properties and has been studied extensively in recent years.

Mechanism of Action

The exact mechanism of action of FMMS is not yet fully understood. However, it is believed to act by inhibiting certain enzymes or proteins in the body, leading to the observed pharmacological effects.
Biochemical and Physiological Effects:
FMMS has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have demonstrated that the compound can inhibit the growth of cancer cells, reduce seizure activity in animal models, and alleviate pain. It has also been shown to modulate the activity of certain ion channels and receptors in the body.

Advantages and Limitations for Lab Experiments

FMMS has several advantages for use in laboratory experiments. It is relatively easy to synthesize and purify, and its pharmacological properties make it a promising candidate for drug development. However, the compound has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on FMMS. One area of interest is its potential use as a chemical probe to investigate the role of certain proteins in the body. Another area of interest is its potential use as a lead compound for drug development. Further studies are needed to fully understand the mechanism of action of FMMS and its potential therapeutic applications.

Synthesis Methods

FMMS can be synthesized using a multistep process starting from commercially available starting materials. The synthesis involves the reaction of 3-fluoro-4-methoxybenzaldehyde with methylamine followed by the addition of methanesulfonyl chloride. The final compound is obtained after purification by column chromatography.

Scientific Research Applications

FMMS has been studied extensively for its potential applications in drug discovery and development. The compound has been shown to exhibit promising pharmacological properties, including anticancer, anticonvulsant, and antinociceptive activities. It has also been studied for its potential use as a chemical probe to investigate the role of certain proteins in the body.